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Compound of Interest

Compound Name: Aldumastat

Cat. No.: B8070479 Get Quote

For researchers, scientists, and drug development professionals handling Aldumastat, a
potent and selective ADAMTS-5 inhibitor, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. While specific, officially mandated disposal

procedures for Aldumastat are not extensively documented, a comprehensive approach

based on its chemical properties, known hazards, and standard laboratory waste management

principles can ensure its safe and compliant disposal.

Core Safety and Handling
Aldumastat is categorized as an irritant, with the potential to cause skin, eye, and respiratory

irritation.[1] Therefore, adherence to strict safety protocols is paramount during handling and

disposal.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard lab coat is required to protect from spills.

Respiratory Protection: If handling the powder form and there is a risk of inhalation, a dust

mask or respirator is recommended.[1][2]
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Aldumastat Hazard and Chemical Data
A summary of key data for Aldumastat is presented below to inform risk assessment and

handling procedures.

Property Value Reference

Molecular Formula C₂₀H₂₄F₂N₄O₃ [1]

Molecular Weight 406.4 g/mol [1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

GHS Precautionary

Statements (Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Step-by-Step Disposal Protocol
The following procedure is a recommended guideline for the proper disposal of Aldumastat in
a laboratory setting. This protocol is based on general principles for chemical waste disposal

and should be adapted to comply with all local, state, and federal regulations.

1. Decontamination of Labware:

All labware (e.g., glassware, spatulas) that has come into contact with Aldumastat should

be decontaminated.

Rinse contaminated items with a suitable solvent in which Aldumastat is soluble, such as

DMSO.[3]

Collect the solvent rinse as chemical waste.

Following the initial solvent rinse, wash the labware with an appropriate laboratory detergent

and water.
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2. Management of Solid Waste:

Unused or Expired Aldumastat: Keep the compound in its original or a clearly labeled,

sealed container.

Contaminated Materials: Any materials such as weigh boats, pipette tips, and contaminated

PPE should be collected in a designated, sealed waste container.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the name

"Aldumastat" and the associated hazards (Irritant).

3. Disposal of Liquid Waste:

Solvent Waste: Solutions containing Aldumastat should be collected in a designated,

sealed, and properly labeled hazardous waste container.

Compatibility: Ensure that the waste container is compatible with the solvents used. Do not

mix incompatible waste streams.

4. Final Disposal:

All waste containing Aldumastat must be disposed of through an approved hazardous

waste management service.[1]

Do not dispose of Aldumastat down the drain or in regular trash.[4][5]

Follow all institutional and regulatory procedures for the collection and handover of chemical

waste.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Aldumastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8070479?utm_src=pdf-body-img
https://www.benchchem.com/product/b8070479?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Aldumastat
https://www.unodc.org/documents/scientific/Illustrated_Disposal_guide_for_the_disposal_of_chemicals_used_in_the_manufacture_of_drugs.pdf
https://www.medchemexpress.com/aldumastat.html
https://www.fda.gov/files/about%20fda/published/How-to-Dispose-of-Unused-Medicines-(PDF).pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b8070479#aldumastat-proper-disposal-procedures
https://www.benchchem.com/product/b8070479#aldumastat-proper-disposal-procedures
https://www.benchchem.com/product/b8070479#aldumastat-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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